1-Benzyl-1,6-diazaspiro[3.3]heptane dihydrochloride
- Click on QUICK INQUIRY to receive a quote from our team of experts.
- With the quality product at a COMPETITIVE price, you can focus more on your research.
Overview
Description
1-Benzyl-1,6-diazaspiro[3.3]heptane dihydrochloride is a chemical compound with the CAS Number: 1909312-36-2 . It is a spirocyclic compound, which means it has a unique three-dimensional profile due to the underlying spirocyclic scaffold . This scaffold is enriched by the presence of diverse combinations of exit vectors as sites for functionalization .
Molecular Structure Analysis
The IUPAC Name for this compound is 1-benzyl-1,6-diazaspiro[3.3]heptane dihydrochloride . Its InChI Code is 1S/C12H16N2.2ClH/c1-2-4-11(5-3-1)8-14-7-6-12(14)9-13-10-12;;/h1-5,13H,6-10H2;2*1H . The molecular weight of this compound is 261.19 .Physical And Chemical Properties Analysis
This compound is a powder at room temperature . The compound is stored at room temperature .Scientific Research Applications
Synthesis of 2,6-Diazaspiro[3.3]heptanes
A concise and scalable method to synthesize 2,6-diazaspiro[3.3]heptanes has been developed, demonstrating their utility in arene amination reactions to yield various N-Boc- N'-aryl-2,6-diazaspiro[3.3]heptanes. This highlights the potential of these compounds in synthetic chemistry, particularly in palladium-catalyzed aryl amination reactions (Burkhard & Carreira, 2008).
Drug Discovery and Synthesis
Angular Spirocyclic Azetidines Synthesis
Novel angular azaspiro[3.3]heptanes, including variants of the angular 1,6-diazaspiro[3.3]heptane, were synthesized. The methodology is adaptable for the preparation of these building blocks, which are crucial for drug discovery. This includes a practical one-pot synthesis approach and subsequent conversions into functionalized derivatives, demonstrating the compounds' potential in the pharmaceutical industry (Guerot, Tchitchanov, Knust, & Carreira, 2011).
Advanced Organic Synthesis
Novel Synthesis Techniques
New synthetic methods for highly functionalized pyrazolone systems have been developed through the epoxidation of 4-alkylidene(arylidene)-1-phenyl-3,5-pyrazolidinediones, further transforming into 5-phenyl-1-oxa-5,6-diazaspiro[2.4]heptane-4,7-dione derivatives. The reaction with nucleophilic reagents showcases advanced techniques in organic synthesis (Metwally, Mohamed, Moustafa, & El-Ossaily, 2011).
Safety and Hazards
The compound has been classified under GHS07 . The hazard statements associated with it are H302, H315, H319, H335 . These indicate that the compound can be harmful if swallowed, causes skin irritation, causes serious eye irritation, and may cause respiratory irritation . The precautionary statements associated with it are P261, P264, P270, P271, P280, P301+P312, P302+P352, P304+P340, P305+P351+P338, P312, P330, P332+P313, P337+P313, P362, P403+P233, P405, P501 . These statements provide guidance on how to handle and store the compound safely .
Mechanism of Action
Target of Action
It is part of a series of advanced angular [33]heptanes , which suggests that it may interact with similar targets as other compounds in this series.
Biochemical Pathways
The biochemical pathways affected by 1-Benzyl-1,6-diazaspiro[3.3]heptane dihydrochloride are currently unknown . Given its structural similarity to other [3.3]heptanes , it may affect similar pathways, but this requires further investigation.
properties
IUPAC Name |
1-benzyl-1,6-diazaspiro[3.3]heptane;dihydrochloride |
Source
|
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C12H16N2.2ClH/c1-2-4-11(5-3-1)8-14-7-6-12(14)9-13-10-12;;/h1-5,13H,6-10H2;2*1H |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
CYJWCHRVHNYMEM-UHFFFAOYSA-N |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
C1CN(C12CNC2)CC3=CC=CC=C3.Cl.Cl |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C12H18Cl2N2 |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Weight |
261.19 g/mol |
Source
|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
1909312-36-2 |
Source
|
Record name | 1-benzyl-1,6-diazaspiro[3.3]heptane dihydrochloride | |
Source | European Chemicals Agency (ECHA) | |
URL | https://echa.europa.eu/information-on-chemicals | |
Description | The European Chemicals Agency (ECHA) is an agency of the European Union which is the driving force among regulatory authorities in implementing the EU's groundbreaking chemicals legislation for the benefit of human health and the environment as well as for innovation and competitiveness. | |
Explanation | Use of the information, documents and data from the ECHA website is subject to the terms and conditions of this Legal Notice, and subject to other binding limitations provided for under applicable law, the information, documents and data made available on the ECHA website may be reproduced, distributed and/or used, totally or in part, for non-commercial purposes provided that ECHA is acknowledged as the source: "Source: European Chemicals Agency, http://echa.europa.eu/". Such acknowledgement must be included in each copy of the material. ECHA permits and encourages organisations and individuals to create links to the ECHA website under the following cumulative conditions: Links can only be made to webpages that provide a link to the Legal Notice page. | |
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.